Cas no 1903558-13-3 (N-but-3-ynyl-6-(oxan-4-yloxy)pyridine-3-carboxamide)

• Product Name: N-but-3-ynyl-6-(oxan-4-yloxy)pyridine-3-carboxamide
• CAS No: 1903558-13-3
• MF: C₁₅H₁₈N₂O₃
• MW: 274.315023899078
• CID: 5549573
• Update Time: 2025-07-14

N-but-3-ynyl-6-(oxan-4-yloxy)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-but-3-ynyl-6-(oxan-4-yloxy)pyridine-3-carboxamide

• Inchi： 1S/C15H18N2O3/c1-2-3-8-16-15(18)12-4-5-14(17-11-12)20-13-6-9-19-10-7-13/h1,4-5,11,13H,3,6-10H2,(H,16,18)
• InChI Key： RPYZMBXPFBNMGZ-UHFFFAOYSA-N
• SMILES： C1=NC(OC2CCOCC2)=CC=C1C(NCCC#C)=O

Additional information on N-but-3-ynyl-6-(oxan-4-yloxy)pyridine-3-carboxamide

Introduction to N-but-3-ynyl-6-(oxan-4-yloxy)pyridine-3-carboxamide (CAS No: 1903558-13-3)

N-but-3-ynyl-6-(oxan-4-yloxy)pyridine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1903558-13-3, represents a unique structural motif that combines a pyridine core with an alkyne and an ether functionalities, making it a versatile scaffold for the development of novel bioactive molecules. The presence of these distinct chemical features not only enhances its potential as a pharmacophore but also opens up numerous possibilities for further chemical modifications and derivatization.

The compound's structure consists of a pyridine ring substituted at the 3-position with a nitrile group, while the 6-position is linked to an oxygenated tetrahydropyran ring through an ether linkage. This arrangement creates a rigid yet flexible framework that can interact favorably with biological targets. The nitrile group at the 3-position of the pyridine core is particularly noteworthy, as it serves as a common pharmacophoric element in many biologically active compounds, contributing to interactions with various enzymes and receptors.

In recent years, there has been growing interest in the development of heterocyclic compounds that incorporate multiple functional groups to enhance their binding affinity and selectivity. N-but-3-ynyl-6-(oxan-4-yloxy)pyridine-3-carboxamide exemplifies this trend, as its dual alkyne and ether functionalities provide multiple sites for interaction with biological targets. This feature makes it an attractive candidate for further exploration in drug discovery efforts aimed at modulating biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration.

The synthesis of N-but-3-ynyl-6-(oxan-4-yloxy)pyridine-3-carboxamide involves several key steps that highlight the compound's structural complexity. The introduction of the nitrile group at the 3-position of the pyridine ring typically requires careful control of reaction conditions to ensure high yield and purity. Subsequent functionalization at the 6-position involves the formation of an ether bond between the pyridine ring and the tetrahydropyran moiety, which can be achieved through various methods such as nucleophilic substitution or metal-catalyzed coupling reactions.

The alkyne functionality present in the compound's name N-but-3-ynyl is another critical feature that contributes to its potential bioactivity. Alkynes have been widely used in medicinal chemistry due to their ability to form stable triple bonds that can engage in various non-covalent interactions with biological targets. Additionally, alkynes serve as versatile intermediates for further functionalization, allowing chemists to introduce additional pharmacophoric elements or modify existing ones to optimize biological activity.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of complex organic molecules like N-but-3-ynyl-6-(oxan-4-yloxy)pyridine-3-carboxamide. Techniques such as transition metal-catalyzed cross-coupling reactions have revolutionized the field of organic synthesis by providing reliable and high-yielding methods for constructing carbon-carbon bonds. These methods have been particularly useful in introducing functional groups like alkynes into complex molecular frameworks with precision and efficiency.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development, owing to their prevalence in biologically active natural products and synthetic drugs. N-but-3-ynyl-6-(oxan-4-yloxy)pyridine-3-carboxamide fits well within this paradigm, as its structural features align with many successful drug candidates that have been approved for various therapeutic applications. The combination of a pyridine core, an alkyne functionality, and an ether linkage provides a rich scaffold for medicinal chemists to explore new chemical space and discover novel therapeutic agents.

In conclusion, N-but-3-ynyl-6-(oxan-4-yloxy)pyridine-3-carboxamide (CAS No: 1903558-13-3) is a structurally complex and versatile compound with significant potential in pharmaceutical research and drug development. Its unique combination of functional groups makes it an attractive candidate for further exploration in medicinal chemistry, offering opportunities to develop new bioactive molecules targeting various diseases. As synthetic methodologies continue to advance, compounds like this are likely to play an increasingly important role in the discovery and development of next-generation therapeutics.